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Compound of Interest

Compound Name: Trisulfo-Cy3-Alkyne

Cat. No.: B15553830

Get Quote

For researchers, scientists, and drug development professionals seeking precise and efficient

fluorescent labeling of biomolecules, Trisulfo-Cy3-Alkyne offers a robust solution. This guide

provides a comprehensive comparison of Trisulfo-Cy3-Alkyne with other common alkyne-

functionalized fluorescent dyes, supported by experimental protocols and data to inform your

selection process.

Trisulfo-Cy3-Alkyne is a highly water-soluble, bright, and photostable cyanine dye specifically

designed for bioorthogonal labeling through copper-catalyzed azide-alkyne cycloaddition

(CuAAC), commonly known as "click chemistry".[1][2][3] Its three sulfonate groups impart

excellent aqueous solubility, minimizing aggregation and non-specific binding during labeling

reactions in biological buffers. This guide will delve into the quantitative aspects of using

Trisulfo-Cy3-Alkyne, providing a direct comparison with alternative dyes and a detailed

protocol for quantifying the degree of labeling.

Performance Comparison of Alkyne-Reactive
Fluorescent Dyes
Selecting the optimal fluorescent probe is critical for the success of any labeling experiment.

The following table summarizes the key photophysical properties of Trisulfo-Cy3-Alkyne and
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several common alternatives, enabling an informed decision based on the specific

requirements of your assay.

Feature
Trisulfo-Cy3-
Alkyne

Cy5-Alkyne
Alexa Fluor™
555 Alkyne

FAM-Alkyne
(5-isomer)

Excitation Max

(nm)
~555 ~649 ~555 ~490

Emission Max

(nm)
~570 ~671 ~565 ~513

**Molar

Extinction

Coefficient (ε)

(M⁻¹cm⁻¹) **

150,000 250,000 150,000 80,000

Quantum Yield

(Φ)
~0.1 ~0.2 ~0.1 ~0.93

Solubility
High (Water

Soluble)

Low (Requires

Organic Co-

solvent)

High (Water

Soluble)
Good

Key Advantages

High water

solubility,

reducing non-

specific binding.

Bright in the far-

red spectrum,

minimizing

autofluorescence

.

Photostable and

bright, a common

alternative to

Cy3.

High quantum

yield, very bright

emission.

Experimental Protocol: Labeling and Quantification
This section provides a detailed protocol for labeling an azide-modified protein with Trisulfo-
Cy3-Alkyne and subsequently determining the degree of labeling (DOL).

Part 1: Copper-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC) Labeling
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This protocol is a general guideline and may require optimization for specific proteins and

applications.

Materials:

Azide-modified protein in a copper- and azide-free buffer (e.g., PBS, HEPES)

Trisulfo-Cy3-Alkyne

Copper(II) Sulfate (CuSO₄)

Copper-stabilizing ligand (e.g., THPTA)

Reducing agent (e.g., Sodium Ascorbate)

DMSO (for preparing dye stock solution)

Deionized water

Purification column (e.g., size-exclusion chromatography)

Procedure:

Prepare Stock Solutions:

Trisulfo-Cy3-Alkyne: Prepare a 10 mM stock solution in anhydrous DMSO.

Copper(II) Sulfate (CuSO₄): Prepare a 50 mM stock solution in deionized water.

THPTA Ligand: Prepare a 50 mM stock solution in deionized water.

Sodium Ascorbate: Prepare a fresh 100 mM stock solution in deionized water immediately

before use. This solution is prone to oxidation.[4]

Reaction Setup:

In a microcentrifuge tube, combine the azide-modified protein (final concentration 1-10

µM) with the appropriate volume of reaction buffer.
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Add the Trisulfo-Cy3-Alkyne stock solution to achieve a 10- to 20-fold molar excess over

the protein.

Add the THPTA ligand stock solution to a final concentration of 500 µM.

Add the CuSO₄ stock solution to a final concentration of 100 µM.

Gently vortex the mixture.

Initiate the Reaction:

To initiate the click reaction, add the freshly prepared sodium ascorbate stock solution to a

final concentration of 2 mM.

Gently vortex the reaction mixture.

Incubation:

Incubate the reaction at room temperature for 1-4 hours, protected from light. Gentle

agitation can improve labeling efficiency.

Purification of the Labeled Protein:

Remove the excess, unreacted dye and other reaction components by size-exclusion

chromatography (e.g., a PD-10 desalting column) or dialysis. This step is crucial for

accurate DOL determination.

Part 2: Quantification of the Degree of Labeling (DOL)
The DOL is the average number of dye molecules conjugated to each protein molecule. It is

determined spectrophotometrically by measuring the absorbance of the purified labeled protein

at 280 nm (for the protein) and at the absorbance maximum of the dye (A_max).

Procedure:

Measure Absorbance:
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Using a UV-Vis spectrophotometer, measure the absorbance of the purified labeled protein

solution at 280 nm (A₂₈₀) and at the absorbance maximum of Trisulfo-Cy3 (~555 nm,

A_max).

Calculate the Degree of Labeling (DOL):

The concentration of the protein is calculated using the following formula, which corrects

for the dye's absorbance at 280 nm: Protein Concentration (M) = [A₂₈₀ - (A_max × CF)] /

ε_protein

A₂₈₀: Absorbance of the labeled protein at 280 nm.

A_max: Absorbance of the labeled protein at the dye's maximum absorbance

wavelength (~555 nm).

CF: Correction factor (A₂₈₀ of the free dye / A_max of the free dye). For Trisulfo-Cy3,

this is approximately 0.08.

ε_protein: Molar extinction coefficient of the protein at 280 nm (in M⁻¹cm⁻¹).

The concentration of the dye is calculated as: Dye Concentration (M) = A_max / ε_dye

ε_dye: Molar extinction coefficient of Trisulfo-Cy3-Alkyne (150,000 M⁻¹cm⁻¹).

The Degree of Labeling is the molar ratio of the dye to the protein: DOL = Dye

Concentration / Protein Concentration

Visualizing the Workflow and Reaction
To further clarify the experimental process and the underlying chemistry, the following diagrams

are provided.
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Experimental workflow for labeling and DOL calculation.
Copper-catalyzed azide-alkyne cycloaddition (CuAAC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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